Genome polyprotein (192-205)
Description
Genome polyprotein
Scientific Research Applications
Viral Polyprotein Processing and Function
Hepatitis C Virus (HCV) Polyprotein Processing : HCV possesses a positive-sense RNA genome encoding a large polyprotein, which is processed by cellular proteases and a virally encoded serine protease in the NS3 protein. This processing is crucial for the molecular aspects of HCV protein biogenesis (Tomei et al., 1993).
Turkey Coronavirus (TCoV) Polyprotein Gene : TCoV polyprotein gene encodes two open reading frames (ORFs), translated into two products, pp1a and pp1ab. The study of these polyproteins provides insights into the virus's genome organization and the potential targets for antiviral strategies (Cao et al., 2008).
Foot-and-Mouth Disease Virus Genome Organization : The polyprotein of foot-and-mouth disease virus and its processing sites provide a detailed understanding of the viral proteins and their roles in the virus's lifecycle (Forss et al., 1984).
Role of Polyproteins in Viral Assembly : Studies on various viruses, including African swine fever virus and SARS-CoV-2, highlight the role of polyproteins in virus assembly and the potential for developing antiviral strategies by targeting these processes (Andrés et al., 1997), (Wlodawer, 2022).
Implications for Human Genetic Variation : Genome sequencing projects like the 1000 Genomes Project have implications for understanding genetic variation and potential disease associations, which can be informed by studies of viral genomes and their polyproteins (Oleksyk et al., 2015).
properties
sequence |
YEVRNVSGVYHVTN |
|---|---|
source |
Hepatitis C virus |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Genome polyprotein (192-205) Hepatitis C virus (isolate Con1) |
Origin of Product |
United States |
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